Cas no 1860985-73-4 (Benzene, [[[3-(bromomethyl)-3,4-dimethylpentyl]oxy]methyl]-)

• Product Name: Benzene, [[[3-(bromomethyl)-3,4-dimethylpentyl]oxy]methyl]-
• CAS No: 1860985-73-4
• MF: C₁₅H₂₃BrO
• MW: 299.246524095535
• CID: 5283760
• Update Time: 2025-05-18

Benzene, [[[3-(bromomethyl)-3,4-dimethylpentyl]oxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [[[3-(bromomethyl)-3,4-dimethylpentyl]oxy]methyl]-

• Inchi： 1S/C15H23BrO/c1-13(2)15(3,12-16)9-10-17-11-14-7-5-4-6-8-14/h4-8,13H,9-12H2,1-3H3
• InChI Key： LWDFEQWMAVUVHU-UHFFFAOYSA-N
• SMILES： C1(COCCC(CBr)(C)C(C)C)=CC=CC=C1

Additional information on Benzene, [[[3-(bromomethyl)-3,4-dimethylpentyl]oxy]methyl]-

Exploring the Properties and Applications of [[[3-(Bromomethyl)-3,4-Dimethylpentyl]Oxy]Methyl]Benzene (CAS No. 1860985-73-4)

The compound [[[3-(bromomethyl)-3,4-dimethylpentyl]oxy]methyl]benzene, identified by the CAS registry number 1860985-73-4, is a complex organic molecule with a unique structure that makes it a subject of interest in various chemical and material science applications. This compound belongs to the broader category of substituted benzenes, which are widely studied for their versatile properties and potential uses in industrial and research settings.

The molecular structure of this compound is characterized by a benzene ring substituted with an oxy-methyl group, which is further connected to a 3-(bromomethyl)-3,4-dimethylpentyl chain. This branching introduces significant steric effects and electronic properties that influence its reactivity and stability. Recent studies have highlighted the importance of such branched structures in enhancing the molecule's ability to participate in specific chemical reactions, particularly in polymerization processes and as intermediates in organic synthesis.

One of the most notable aspects of this compound is its potential as a precursor in the synthesis of advanced materials. Researchers have explored its role in creating high-performance polymers with tailored mechanical and thermal properties. For instance, a study published in 2022 demonstrated how this compound can be used as a building block for synthesizing polyurethanes with improved elasticity and resistance to environmental factors. The bromomethyl group within the molecule plays a critical role in these reactions, acting as a reactive site for nucleophilic substitutions that are essential for polymer chain formation.

In addition to its role in polymer chemistry, this compound has also been investigated for its applications in pharmaceuticals and agrochemicals. The presence of the bromine atom introduces electrophilic characteristics that make it suitable for various substitution reactions. A recent breakthrough in medicinal chemistry utilized this compound as an intermediate in the synthesis of bioactive molecules targeting specific enzymes involved in metabolic disorders. The methyl groups attached to the pentyl chain contribute to the molecule's lipophilicity, enhancing its ability to cross biological membranes—a crucial property for drug delivery systems.

The synthesis of [[[3-(bromomethyl)-3,4-dimethylpentyl]oxy]methyl]benzene involves a multi-step process that combines principles from both organic and organometallic chemistry. A common approach involves Friedel-Crafts alkylation followed by bromination and subsequent purification steps to achieve high purity levels. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs while maintaining product quality.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its impact on ecosystems. Studies have shown that under aerobic conditions, this compound undergoes biodegradation through oxidative mechanisms facilitated by microbial enzymes. The presence of bulky substituents can either accelerate or hinder this process depending on their spatial arrangement relative to reactive sites on the molecule.

In conclusion, [[[3-(bromomethyl)-3,4-dimethylpentyl]oxy]methyl]benzene (CAS No. 1860985-73-4) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure not only offers opportunities for innovative material development but also serves as a valuable tool in advancing our understanding of complex chemical systems.